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Compound of Interest

Compound Name: 4-Methoxybutanoic acid

Cat. No.: B1359805 Get Quote

An In-depth Technical Guide to the Safe Handling of 4-Methoxybutanoic Acid

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist
This guide provides a comprehensive overview of the safety data and handling precautions for

4-Methoxybutanoic acid (CAS No. 29006-02-8). Synthesizing technical data with practical,

field-proven insights, this document is intended to empower researchers to work safely and

effectively with this compound. The information herein is structured to explain not just the

necessary protocols, but the scientific rationale underpinning them, ensuring a self-validating

system of laboratory safety.

Chemical Identity and Physicochemical Properties
4-Methoxybutanoic acid is an organic compound featuring a carboxylic acid functional group

and a terminal methoxy group.[1] This bifunctional nature, possessing both acidic and ether

characteristics, dictates its reactivity and physical properties.[2] It is typically a colorless to light

yellow liquid at room temperature.[2][3]

A thorough understanding of its physical properties is the foundation of safe handling,

influencing everything from storage conditions to the appropriate response in the event of a

spill.
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Table 1: Physicochemical Properties of 4-Methoxybutanoic Acid

Property Value Source(s)

CAS Number 29006-02-8 [2][3][4]

Molecular Formula C₅H₁₀O₃ [1][2][4]

Molecular Weight 118.13 g/mol [2][3][4]

Appearance
Colorless to light yellow clear

liquid
[2][3]

Boiling Point 218.4 - 228 °C at 760 mmHg [2][3]

Flash Point 91.6 - 92 °C [2][3]

Density ~1.1 g/cm³ [2]

Specific Gravity 1.06 (20/20) [3]

Solubility
Soluble in polar solvents like

water and alcohols.
[1]

Refractive Index ~1.43 [3]

Vapor Pressure 0.0 ± 0.9 mmHg at 25°C [2]

Hazard Identification and GHS Classification: A
Case for Precaution
A critical aspect of the safety assessment for 4-Methoxybutanoic acid is the conflicting

information regarding its GHS (Globally Harmonized System of Classification and Labelling of

Chemicals) classification provided by different suppliers. This discrepancy underscores the

necessity of a cautious and conservative approach to handling.

Table 2: Conflicting GHS Classifications for 4-Methoxybutanoic Acid
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Supplier Profile Pictograms Signal Word Hazard Statements

Profile A Danger

H227: Combustible

liquidH290: May be

corrosive to

metalsH314: Causes

severe skin burns and

eye damage

Profile B Warning
H302: Harmful if

swallowed

Source(s):Profile A[3]; Profile B[4]

Expert Analysis of the Discrepancy:

The divergence in classification is significant. Profile A indicates a corrosive substance that can

cause irreversible damage to skin and eyes, while Profile B points to a less severe, though still

significant, hazard of acute oral toxicity. The reasons for such discrepancies can include

different data sources, varying purity levels of the tested material, or the use of predictive

(QSAR) models versus experimental data.

The Causality of Corrosivity: The potential for corrosivity (H314) is rooted in the carboxylic acid

functional group. Carboxylic acids can be irritating and corrosive, with the severity depending

on concentration, pKa, and contact duration. The H314 classification implies that the substance

can cause visible necrosis through the epidermis and into the dermis after an exposure of up to

4 hours.

Core Directive: In the face of conflicting safety information, researchers must adopt the more

stringent set of precautions. Therefore, all handling procedures should be based on the

assumption that 4-Methoxybutanoic acid is corrosive, combustible, and harmful if swallowed.

This conservative approach ensures the highest level of protection.

The Hierarchy of Controls: A Systematic Approach
to Exposure Prevention
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Effective risk management follows a "Hierarchy of Controls" to minimize potential exposure.

This systematic approach prioritizes engineering and administrative controls over sole reliance

on personal protective equipment (PPE).

Caption: Hierarchy of controls, from most to least effective.

Engineering Controls
The primary line of defense is to handle the material within a controlled environment.

Chemical Fume Hood: All handling of 4-Methoxybutanoic acid that may generate vapors or

aerosols, including weighing, transferring, and preparing solutions, must be conducted in a

certified chemical fume hood. This contains vapors and protects the user from inhalation and

facial exposure.

Ventilation: Ensure the laboratory has adequate general ventilation to prevent the

accumulation of vapors.

Safety Equipment: An eyewash station and safety shower must be readily accessible and

tested regularly.

Administrative Controls
These are the work practices and procedures that reduce the risk of exposure.

Standard Operating Procedures (SOPs): Develop and strictly follow detailed SOPs for all

experimental work involving this chemical. The SOP should include specifics on quantities

used, required safety measures, and emergency procedures.

Training: All personnel must be trained on the specific hazards (including the conflicting

classifications) and safe handling procedures for 4-Methoxybutanoic acid before

commencing any work.

Hygiene Practices: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly with

soap and water after handling the chemical and before leaving the lab.

Personal Protective Equipment (PPE)
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PPE is the last line of defense and must be used in conjunction with engineering and

administrative controls.

Eye and Face Protection: Chemical safety goggles conforming to OSHA 29 CFR 1910.133

or European Standard EN166 are mandatory. Given the H314 classification, a face shield

should also be worn when handling larger quantities or during procedures with a high splash

risk.

Skin Protection:

Gloves: Wear compatible, chemical-resistant gloves (e.g., nitrile or neoprene). Inspect

gloves for any signs of degradation or puncture before each use. Remove gloves using

the proper technique to avoid skin contamination and dispose of them as hazardous

waste.

Lab Coat: A flame-resistant lab coat with long sleeves is required. Ensure it is fully

buttoned.

Respiratory Protection: Under normal use in a chemical fume hood, respiratory protection is

not typically required. If engineering controls are not available or are insufficient, a NIOSH-

approved respirator with an appropriate organic vapor cartridge may be necessary.

Safe Handling, Storage, and Disposal Protocols
Protocol for Safe Handling and Use

Preparation: Before starting work, confirm that the fume hood is operational and that the

safety shower and eyewash station are unobstructed.

PPE Donning: Put on all required PPE as described in Section 3.3.

Chemical Transfer: Dispense the chemical slowly and carefully to avoid splashing. Use a

secondary container to transport the primary container within the lab.

Heating: The compound is a combustible liquid (Flash Point ~92°C).[2][3] Keep away from

open flames, sparks, and hot surfaces. Use controlled heating methods such as a heating

mantle or water bath.
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End of Work: After use, ensure the container is tightly sealed. Decontaminate the work area

in the fume hood. Wash hands thoroughly.

Conditions for Safe Storage
Container: Keep the container tightly closed and store in a corrosive-resistant container with

a resistant inner liner.[3]

Location: Store in a cool, dry, and well-ventilated area designated for corrosive and

combustible liquids.[3]

Incompatibilities: The molecule's carboxylic acid and ether groups make it susceptible to

reaction with certain classes of chemicals. Store separately from strong oxidizing agents,

strong bases, and reducing agents. The reaction with strong oxidizers can be highly

exothermic and potentially explosive.

Temperature: While some suppliers recommend room temperature storage, others suggest

-20°C. For long-term stability and to minimize vapor pressure, storing in a cool, dark place

(<15°C) is advisable.[3]

Waste Disposal
Dispose of waste 4-Methoxybutanoic acid and contaminated materials (e.g., gloves,

absorbent pads) as hazardous chemical waste. Follow all local, state, and federal regulations.

Do not dispose of down the drain.

Emergency Procedures: A Self-Validating Response
Plan
A robust emergency plan is critical. All personnel must be familiar with these procedures.
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Chemical Spill Response Personal Exposure Response

Spill Occurs

Alert personnel
Evacuate if necessary

Assess spill size
and risk

Don appropriate PPE

Contain spill with
absorbent material

Neutralize (if safe)
with sodium bicarbonate

Collect residue
into waste container

Decontaminate area

Exposure Occurs

Remove contaminated
clothing

Rinse affected area

Seek immediate
medical attention

Provide SDS to
medical personnel

Click to download full resolution via product page

Caption: Emergency response workflow for spills and personal exposure.
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First-Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.[3]

Skin Contact: Immediately take off all contaminated clothing. Rinse skin with plenty of

water/shower for at least 15 minutes. Seek immediate medical attention.[3]

Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing. If not breathing, give artificial respiration. Seek immediate medical attention.[3]

Ingestion: Rinse mouth. Do NOT induce vomiting. Call a poison center or doctor immediately.

[3]

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry sand, dry chemical, alcohol-resistant foam, or water

spray.[3]

Specific Hazards: The substance is a combustible liquid. Hazardous decomposition products

include carbon monoxide and carbon dioxide. Vapors may be heavier than air and can travel

to a source of ignition.

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.

Accidental Release Measures
Personal Precautions: Evacuate the area. Ensure adequate ventilation. Wear all appropriate

PPE, including respiratory protection if necessary.

Containment and Cleanup: Absorb spillage with a non-combustible, inert material (e.g., sand,

vermiculite). Collect the material and place it in a suitable, labeled container for hazardous

waste disposal. Do not let the chemical enter drains.

Toxicological and Ecological Information
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Toxicological Information: There is a lack of comprehensive, publicly available toxicological

data for 4-Methoxybutanoic acid. No specific LD₅₀ (median lethal dose) values have been

identified in the reviewed literature.[5][6] The GHS classifications "Harmful if swallowed" (H302)

and "Causes severe skin burns and eye damage" (H314) are the primary indicators of its acute

toxicity and corrosive potential, respectively. The absence of further data necessitates treating

this compound with a high degree of caution, assuming it may have unknown long-term health

effects.

Ecological Information: Detailed ecological impact studies are not readily available. As a

standard precaution, prevent the release of this chemical into the environment, including soil

and waterways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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